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Compound of Interest

Compound Name:
Ethyl 2-(benzylamino)acetate

Hydrochloride

Cat. No.: B112867 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive review of the existing research on

Ethyl 2-(benzylamino)acetate hydrochloride (also known as N-Benzylglycine ethyl ester

hydrochloride). This document summarizes key physicochemical properties, detailed

experimental protocols for its synthesis, and an overview of the current, albeit limited,

understanding of its biological significance. The information is presented to facilitate further

research and development efforts involving this compound.

Core Physicochemical and Analytical Data
A summary of the key physicochemical properties of Ethyl 2-(benzylamino)acetate
hydrochloride is presented in Table 1. This data has been compiled from various chemical

databases and supplier information.

Table 1: Physicochemical Properties of Ethyl 2-(benzylamino)acetate Hydrochloride
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Property Value Source

Molecular Formula C₁₁H₁₆ClNO₂
--INVALID-LINK--, --INVALID-

LINK--

Molecular Weight 229.70 g/mol
--INVALID-LINK--, --INVALID-

LINK--

CAS Number 6344-42-9
--INVALID-LINK--, --INVALID-

LINK--

Appearance White to off-white solid --INVALID-LINK--

Purity (LCMS) 95.43% --INVALID-LINK--

IUPAC Name

ethyl 2-

(benzylamino)acetate;hydrochl

oride

--INVALID-LINK--

SMILES
CCOC(=O)CNCC1=CC=CC=C

1.Cl
--INVALID-LINK--

InChI Key
ZYCCGXGBRHRRLQ-

UHFFFAOYSA-N
--INVALID-LINK--

Analytical characterization of Ethyl 2-(benzylamino)acetate hydrochloride typically involves

techniques such as ¹H NMR and LCMS to confirm the structure and purity of the compound.[1]

Experimental Protocols: Synthesis of the Free Base
While detailed protocols for the direct synthesis of the hydrochloride salt are not readily

available in peer-reviewed literature, a common approach involves the synthesis of the free

base, N-Benzylglycine ethyl ester, followed by treatment with hydrochloric acid. Two primary

synthetic routes for the free base have been described: alkylation and reductive amination.[2] A

detailed experimental procedure for the N-alkylation of glycine ethyl ester hydrochloride is

provided below.

N-Alkylation of Glycine Ethyl Ester Hydrochloride
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This procedure details the synthesis of N-Benzylglycine ethyl ester from glycine ethyl ester

hydrochloride and benzyl chloride.

Materials:

Glycine ethyl ester hydrochloride (28.0 g)

Triethylamine (20.0 g initially, then another 20.0 g)

Ethanol (200 ml)

Benzyl chloride (27.8 g)

Anhydrous magnesium sulfate

Procedure:

To a flask, add glycine ethyl ester hydrochloride (28.0 g), triethylamine (20.0 g), and ethanol

(200 ml).

Heat the mixture to reflux and maintain for 1 hour.

Cool the mixture, which will result in the precipitation of a white solid.

Filter the solid and add another 20.0 g of triethylamine to the filtrate.

Cool the mixture to 0-5°C.

Slowly add benzyl chloride (27.8 g) dropwise to the cooled mixture.

After the addition is complete, heat the reaction to 40°C and maintain for 4 hours.

Upon completion of the reaction, filter the mixture.

Wash the filtrate with water until it is neutral.

Dry the solution with anhydrous magnesium sulfate and then filter off the drying agent.

Distill the remaining residue under reduced pressure at 100°C.
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Collect the fraction at 139-142°C to obtain N-Benzylglycine ethyl ester as a pale yellow oily

liquid.[2]

Yield: Approximately 80.3% (based on glycine ethyl ester hydrochloride).[2]

The following diagram illustrates the workflow for this synthesis.
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Preparation of Glycine Ethyl Ester Free Base

N-Alkylation Reaction

Workup and Purification

Mix Glycine Ethyl Ester HCl,
Triethylamine, and Ethanol

Reflux for 1 hour

Cool and Filter

Add more Triethylamine to Filtrate

Cool to 0-5°C

Add Benzyl Chloride

React at 40°C for 4 hours

Filter Reaction Mixture

Wash Filtrate with Water

Dry with Anhydrous MgSO4

Filter and Distill under Reduced Pressure

Collect Product (139-142°C)

Click to download full resolution via product page

Synthesis Workflow for N-Benzylglycine Ethyl Ester
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Biological Activity and Potential Applications
The direct biological activity of Ethyl 2-(benzylamino)acetate hydrochloride is not well-

documented in publicly available research. It is primarily recognized as an important

intermediate in the chemical, pesticide, and pharmaceutical industries.[3] Its structural similarity

to glycine suggests its potential use in peptide synthesis.[4]

While direct evidence is lacking, research on structurally related compounds may offer insights

into potential areas of investigation:

Anti-inflammatory Potential: A study on N-(4-substituted phenyl)glycine derivatives, which

share the N-phenylglycine core, demonstrated that some of these compounds exhibit anti-

inflammatory activity in a carrageenan-induced rat paw edema assay.[5] This suggests that

the N-benzylglycine scaffold could be a starting point for the development of novel anti-

inflammatory agents.

Amylin Aggregation Inhibition: Research into 1-benzylamino-2-hydroxyalkyl derivatives has

shown their potential as inhibitors of human amylin aggregation, a process implicated in type

2 diabetes and Alzheimer's disease.[6] Although Ethyl 2-(benzylamino)acetate
hydrochloride is a simpler molecule, this finding points to the potential relevance of the

benzylamino moiety in modulating protein aggregation.

Neuroprotection (Indirect Evidence): It is important to note that while some studies report

neuroprotective effects of "ethyl acetate extracts" from various plants, these are complex

mixtures and the activity cannot be attributed to Ethyl 2-(benzylamino)acetate
hydrochloride.

The following diagram illustrates the potential, though currently unproven, logical relationships

for the biological relevance of this compound based on related structures.

Ethyl 2-(benzylamino)acetate
hydrochloride

N-benzylglycine
Derivatives

structural
relationship

1-benzylamino-2-hydroxyalkyl
Derivatives

structural
relationship

Potential Anti-inflammatory
Activity

observed in
some derivatives

Potential Amylin Aggregation
Inhibition

observed in
some derivatives
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Click to download full resolution via product page

Inferred Potential Biological Relevance

Conclusion and Future Directions
Ethyl 2-(benzylamino)acetate hydrochloride is a readily synthesizable compound with well-

defined physicochemical properties. While its primary current application is as a chemical

intermediate, the biological activities of structurally related compounds suggest that it may

warrant further investigation as a lead compound in drug discovery programs, particularly in the

areas of anti-inflammatory and neuroprotective agents. Future research should focus on the

direct biological evaluation of Ethyl 2-(benzylamino)acetate hydrochloride in a variety of in

vitro and in vivo assays to elucidate any potential therapeutic effects and to understand its

mechanism of action. The detailed synthesis protocol provided herein should facilitate the

production of this compound for such research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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